![molecular formula C16H14F3NO4S B1351049 3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid CAS No. 250714-63-7](/img/structure/B1351049.png)
3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid” is a compound that belongs to the class of organic compounds known as trifluoromethylbenzenes . These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups .
Molecular Structure Analysis
The empirical formula of “this compound” is C16H14F3NO4S . The molecular weight of this compound is 373.3 g/mol . It comprises propionic acid having a 2-(trifluoromethyl)phenyl group at the 3-position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 373.3 g/mol and an empirical formula of C16H14F3NO4S . The compound is solid in form and has a melting point of 84-88 °C .
Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis Techniques :
- Synthesis methods like the Horner‐Wadsworth‐Emmons reaction are crucial for creating complex sulfone structures, highlighting the flexibility and utility of 3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid in organic synthesis (Enders, Berg & Jandeleit, 2003).
- The molecule can be synthesized via a Grignard reaction, demonstrating its potential in synthetic organic chemistry (Lin-lin, 2009).
Chemical Properties and Reactions :
- The molecule's structure allows for intriguing chemical interactions such as intramolecular aromatic π–π stacking and short C-H···O interactions, which are significant in the study of molecular conformations and interactions (Khan et al., 2011).
- Its reactivity towards benzoxazine ring formation in solvent-free conditions signifies its role in creating materials with wide applications, indicating its potential in material science and engineering (Trejo-Machin et al., 2017).
Potential in Material Science
Material Synthesis :
- The molecule's derivatives exhibit interesting conformational properties, vital for the development of novel materials with specific structural requirements (Tye & Skinner, 2002).
Catalytic Applications :
- The molecule can undergo transformations such as ortho-functionalization, indicating its utility in creating specialized chemical structures, potentially useful in catalysis and synthetic chemistry (Cai et al., 2007).
Safety and Hazards
The safety data sheet for a similar compound, “3-[2-(Trifluoromethyl)phenyl]propionic acid”, indicates that it may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO4S/c17-16(18,19)12-7-4-8-13(10-12)25(23,24)20-14(15(21)22)9-11-5-2-1-3-6-11/h1-8,10,14,20H,9H2,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFDJLMGVJXHLOF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50380081 |
Source
|
Record name | N-[3-(Trifluoromethyl)benzene-1-sulfonyl]phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50380081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
250714-63-7 |
Source
|
Record name | N-[3-(Trifluoromethyl)benzene-1-sulfonyl]phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50380081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 250714-63-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.